Cas no 28985-03-7 (3,3',4',5,7-Pentahydroxyflavylium(1+); 7-O-Arabinoside)

3,3',4',5,7-Pentahydroxyflavylium(1+); 7-O-Arabinoside structure
28985-03-7 structure
Product Name:3,3',4',5,7-Pentahydroxyflavylium(1+); 7-O-Arabinoside
CAS No:28985-03-7
MF:C20H19O10
MW:419.358866930008
CID:6648441
PubChem ID:131752265
Update Time:2024-03-02

3,3',4',5,7-Pentahydroxyflavylium(1+); 7-O-Arabinoside Chemical and Physical Properties

Names and Identifiers

    • 3,3',4',5,7-Pentahydroxyflavylium(1+); 7-O-Arabinoside
    • Inchi: 1S/C20H18O10/c21-11-2-1-8(3-13(11)23)19-14(24)6-10-12(22)4-9(5-16(10)30-19)29-20-18(27)17(26)15(25)7-28-20/h1-6,15,17-18,20,25-27H,7H2,(H3-,21,22,23,24)/p+1
    • InChI Key: ITSUAAYFFATPLH-UHFFFAOYSA-O
    • SMILES: O1CC(C(C(C1OC1C=C(C2=CC(=C(C3C=CC(=C(C=3)O)O)[O+]=C2C=1)O)O)O)O)O

Computed Properties

  • Exact Mass: 419.09782180g/mol
  • Monoisotopic Mass: 419.09782180g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 3
  • Complexity: 578
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 161Ų

3,3',4',5,7-Pentahydroxyflavylium(1+); 7-O-Arabinoside Related Literature

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